Cas no 452-35-7 (Ethoxzolamide)
Ethoxzolamide is a sulfonamide-derived carbonic anhydrase inhibitor, primarily used in research and pharmaceutical applications. Its key advantage lies in its potent and selective inhibition of carbonic anhydrase isoforms, particularly CA-II and CA-IV, making it valuable for studying enzyme mechanisms and physiological processes such as fluid secretion and acid-base balance. Ethoxzolamide exhibits high membrane permeability, enabling effective intracellular action. It is also utilized in ophthalmology research due to its ability to reduce intraocular pressure. The compound's well-characterized pharmacokinetics and stability further enhance its utility in experimental settings. Its specificity and reliability make it a preferred tool for investigating carbonic anhydrase-related pathways.
Ethoxzolamide structure
Product Name:Ethoxzolamide
CAS No:452-35-7
MF:C9H10N2O3S2
MW:258.317299365997
MDL:MFCD00057089
CID:93675
PubChem ID:24860121
Update Time:2025-05-26
Ethoxzolamide Chemical and Physical Properties
Names and Identifiers
-
- 6-ethoxy-2-benzothiazolesulfonam
- 6-Ethoxy-2-Benzothiazole8Ulfonamide
- 6-ethoxy-1,3-benzothiazole-2-sulfonamide
- 6-Ethoxy-2-benzothiazolesulfonamide
- Ethoxzolamide
- ETHOXZOLAMIDE, USP STANDARD
- 2-Benzothiazolesulfonamide,6-ethoxy
- 6-ethoxybenzothiazole-2-sulphonamide
- Cardrase
- Diuretic C
- Ethamide
- Ethoxazolamide
- Ethoxyzolamide
- Etoxzolamide
- Glaucotensil
- L-643786
- PNU-4191
- Redupresin
- VS-0126
- WLN: T56 BN DSJ CSZW GO2
- NCGC00186657-01
- 2-Benzothiazolesulfonamide, 6-ethoxy-
- NCGC00018249-04
- NCGC00018249-02
- BCP24088
- 6-(ethyloxy)-1,3-benzothiazole-2-sulfonamide
- BRD-K18131774-001-10-1
- 6-Ethoxy-1,3-benzothiazole-2-sulfonamide #
- CHEBI:101096
- HMS3373K15
- Athamid
- SR-01000000236
- AI3-50805
- CCG-213432
- 6-ethoxy-2-benzothiazole sulfonamide
- HMS3746M15
- CHEMBL18
- NSC759129
- SW220095-1
- Tox21_110848
- BDBM10882
- NSC10679
- CAS-452-35-7
- D02441
- HMS2233N09
- NSC-10679
- NSC 10679
- HMS2093J03
- AB00383049_13
- U-4191
- Ethoxzolamide, EZM
- HY-B1480
- HMS3715F20
- NSC-759129
- Ethoxzolamide (USP)
- DTXCID303021
- NCGC00018249-05
- CS-7836
- NS00031505
- SCHEMBL63941
- 452-35-7
- InChI=1/C9H10N2O3S2/c1-2-14-6-3-4-7-8(5-6)15-9(11-7)16(10,12)13/h3-5H,2H2,1H3,(H2,10,12,13
- 4-27-00-04404 (Beilstein Handbook Reference)
- Z52H4811WX
- 3dd0
- AKOS015915628
- 6-Ethoxy-benzothiazole-2-sulfonic acid amide
- Tox21_110848_1
- Ethoxzolamide [USP]
- Z995241886
- Pharmakon1600-01505426
- NCGC00022533-04
- SR-01000000236-2
- NCGC00018249-03
- ETHOXZOLAMIDE [MI]
- 6-Ethoxyzolamide
- DTXSID1023021
- EZL
- Benzothiazole, 6-ethoxy-2-sulfonamide-
- 3dcw
- SMR000059148
- MLS000028637
- Redupresin;L-643786;PNU-4191
- HMS2094M03
- GTPL6814
- 3mdz
- HSDB 3268
- Q265352
- AB00383049_12
- BRN 0212240
- DB00311
- EINECS 207-199-5
- MLS001077357
- 6-Ethoxybenzothiazole-2-sulfonamide
- Mingoral
- NCGC00018249-01
- MFCD00057089
- Opera_ID_1207
- ETHOXZOLAMIDE [ORANGE BOOK]
- SBI-0206851.P001
- 6-Ethoxybenzo[d]thiazole-2-sulfonamide
- Ethoxzolamide, United States Pharmacopeia (USP) Reference Standard
- ETHOXZOLAMIDE [HSDB]
- UNII-Z52H4811WX
- Cardrase (TN)
- 6-Ethoxy-2-benzothiazolesulfonamide, 97%
- 3caj
- ETHOXZOLAMIDE [WHO-DD]
- FT-0707866
- G12146
- BRD-K18131774-001-17-6
- DB-369276
- BRD-K18131774-001-18-4
-
- MDL： MFCD00057089
- Inchi： 1S/C9H10N2O3S2/c1-2-14-6-3-4-7-8(5-6)15-9(11-7)16(10,12)13/h3-5H,2H2,1H3,(H2,10,12,13)
- InChI Key： OUZWUKMCLIBBOG-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC(=CC=2S1)OCC)(N)(=O)=O
Computed Properties
- Exact Mass: 258.01300
- Monoisotopic Mass: 258.013284
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.4767 (rough estimate)
- Melting Point: 190-193 °C (lit.)
- Boiling Point: 464.9°Cat760mmHg
- Flash Point: 235°C
- Refractive Index: 1.6800 (estimate)
- PSA: 118.90000
- LogP: 3.12350
- Solubility: Not determined
- Merck: 13,3790
Ethoxzolamide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
- RTECS：DL6390000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Ethoxzolamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Ethoxzolamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1480-10mM*1mLinDMSO |
Ethoxzolamide |
452-35-7 | 99.43% | 10mM*1mLinDMSO |
￥880 | 2022-05-18 | |
| MedChemExpress | HY-B1480-100mg |
Ethoxzolamide |
452-35-7 | 99.85% | 100mg |
￥1700 | 2025-04-16 | |
| TRC | E893000-250mg |
Ethoxzolamide |
452-35-7 | 250mg |
$ 775.00 | 2023-09-07 | ||
| TRC | E893000-500mg |
Ethoxzolamide |
452-35-7 | 500mg |
$ 1400.00 | 2023-09-07 | ||
| TRC | E893000-1g |
Ethoxzolamide |
452-35-7 | 1g |
$ 275.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E878989-100mg |
Ethoxzolamide |
452-35-7 | ≥98% | 100mg |
￥684.00 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5012-100 mg |
Ethoxzolamide |
452-35-7 | 99.62% | 100MG |
￥680.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E57840-100mg |
Ethoxzolamide |
452-35-7 | 99% | 100mg |
¥1798.0 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47662-100mg |
Ethoxzolamide (Redupresin) |
452-35-7 | 98% | 100mg |
￥712.00 | 2023-09-08 | |
| TRC | E893000-5g |
Ethoxzolamide |
452-35-7 | 5g |
$ 925.00 | 2023-01-11 |
Ethoxzolamide Related Literature
-
Xenia Filip,Gheorghe Borodi,Claudiu Filip Phys. Chem. Chem. Phys. 2011 13 17978
-
Xenia Filip,Gheorghe Borodi,Claudiu Filip Phys. Chem. Chem. Phys. 2011 13 17978
-
Hui Wang,Jiaming Zhuang,Krishna R. Raghupathi,S. Thayumanavan Chem. Commun. 2015 51 17265
-
Ross P. Thomas,Rachel E. Heap,Francesca Zappacosta,Emma K. Grant,Peter Pogány,Stephen Besley,David J. Fallon,Michael M. Hann,David House,Nicholas C. O. Tomkinson,Jacob T. Bush Chem. Sci. 2021 12 12098
-
Tai-Cheng Hou,Ying-Yi Wu,Po-Yi Chiang,Kui-Thong Tan Chem. Sci. 2015 6 4643
452-35-7 (Ethoxzolamide) Related Products
- 86395-03-1(Dodecanoic acid, 2-(aminosulfonyl)-6-benzothiazolyl ester)
- 29927-14-8(2-Benzothiazolesulfonamide,6-hydroxy-)
- 35203-92-0(5-Ethoxy-1,3-benzothiazole-2-sulfonamide)
- 88515-24-6(2-Benzothiazolesulfonamide, 5-(acetyloxy)-)
- 86695-27-4(2-Benzothiazolesulfonamide, 5-methoxy-)
- 88515-17-7(Butanoic acid, 2-(aminosulfonyl)-5-benzothiazolyl ester)
- 95599-36-3(2-Benzothiazolesulfonamide,6-(2-hydroxyethoxy)-)
- 86695-28-5(2-Benzothiazolesulfonamide, 5-hydroxy-)
- 88946-19-4(2-Benzothiazolesulfonamide, 6-ethoxy-N-methyl-)
- 86394-94-7(2-sulfamoyl-1,3-benzothiazol-6-yl 2,2-dimethylpropanoate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
